3-chloro-N-[5-(4-ethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[5-(4-ethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H15ClN2OS2/c1-2-12-7-9-13(10-8-12)16-11-22-20(26-16)23-19(24)18-17(21)14-5-3-4-6-15(14)25-18/h3-11H,2H2,1H3,(H,22,23,24)
• InChI Key: JIYJWOXXFMCWDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CN=C(S2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C20H15ClN2OS2
• Molecular Weight: 398.9 g/mol

Description

The compound is an organic molecule that contains several functional groups, including a thiazole ring, a benzothiophene ring, and a carboxamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The thiazole and benzothiophene rings are aromatic, suggesting that the compound could have significant stability and rigidity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of aromatic rings in this compound could contribute to its stability, while the carboxamide group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies, it’s impossible to predict the exact mechanism of action of this compound.